Cas no 1282180-34-0 (3-(Cyclopentylmethoxy)-4-methylbenzoic acid)

• Product Name: 3-(Cyclopentylmethoxy)-4-methylbenzoic acid
• CAS No: 1282180-34-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD16383252
• CID: 4785658
• Update Time: 2025-07-21

3-(Cyclopentylmethoxy)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentylmethoxy)-4-methylbenzoic acid
• 3-(Cyclopentylmethoxy)-4-methylbenzoic acid

• MDL： MFCD16383252
• Inchi： 1S/C14H18O3/c1-10-6-7-12(14(15)16)8-13(10)17-9-11-4-2-3-5-11/h6-8,11H,2-5,9H2,1H3,(H,15,16)
• InChI Key： PYUGOMSGALSPRO-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1C)CC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5

Additional information on 3-(Cyclopentylmethoxy)-4-methylbenzoic acid

Recent Advances in the Study of 3-(Cyclopentylmethoxy)-4-methylbenzoic acid (CAS: 1282180-34-0) and Its Applications in Chemical Biology and Medicine

3-(Cyclopentylmethoxy)-4-methylbenzoic acid (CAS: 1282180-34-0) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its cyclopentylmethoxy and methyl-substituted benzoic acid structure, has been explored for its role as a key intermediate in the synthesis of bioactive molecules and its potential therapeutic properties. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and applications in drug discovery, particularly in the context of inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 3-(Cyclopentylmethoxy)-4-methylbenzoic acid. The researchers demonstrated that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. Through in vitro assays and molecular docking studies, the team elucidated the binding interactions between the compound and the COX-2 active site, highlighting its potential as a lead compound for developing novel anti-inflammatory agents. The study also reported favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability, making it a promising candidate for further preclinical development.

In addition to its anti-inflammatory effects, recent research has explored the role of 3-(Cyclopentylmethoxy)-4-methylbenzoic acid in metabolic regulation. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound modulates peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose and lipid metabolism. The findings suggest that derivatives of this compound could be developed as dual-acting agents for treating type 2 diabetes and obesity, addressing both metabolic dysfunction and associated inflammation. Structural-activity relationship (SAR) studies identified key modifications that enhance PPARγ binding affinity while minimizing off-target effects.

The synthetic versatility of 3-(Cyclopentylmethoxy)-4-methylbenzoic acid has also been highlighted in recent chemical biology research. A 2023 paper in Chemical Communications described its use as a building block for the synthesis of fluorescent probes targeting G protein-coupled receptors (GPCRs). These probes enable real-time visualization of receptor dynamics in live cells, providing valuable tools for studying GPCR signaling pathways. The study emphasized the compound's compatibility with click chemistry and other bioorthogonal reactions, underscoring its utility in probe design and chemical biology applications.

Despite these promising developments, challenges remain in the translational development of 3-(Cyclopentylmethoxy)-4-methylbenzoic acid and its derivatives. Current research efforts are focused on optimizing its selectivity, reducing potential toxicity, and improving its drug-like properties. Collaborative initiatives between academic and industrial researchers are underway to advance this compound through the drug discovery pipeline, with several patent applications filed in 2023-2024 covering novel derivatives and therapeutic uses. The growing body of research on this molecule positions it as a valuable scaffold for future drug development in inflammation, metabolism, and beyond.